Cas no 2171208-63-0 ((2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid)

• Product Name: (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid
• CAS No: 2171208-63-0
• MF: C₂₅H₂₁FN₂O₆
• MW: 464.442450284958
• CID: 6524249
• PubChem ID: 165516178
• Update Time: 2025-06-09

(2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid
• 2171208-63-0
• EN300-1508669
• (2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxypropanoic acid

• Inchi： 1S/C25H21FN2O6/c26-21-10-9-14(11-19(21)23(30)28-22(12-29)24(31)32)27-25(33)34-13-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-11,20,22,29H,12-13H2,(H,27,33)(H,28,30)(H,31,32)/t22-/m1/s1
• InChI Key： ANPPJUNFGNCPLJ-JOCHJYFZSA-N
• SMILES： FC1=CC=C(C=C1C(N[C@@H](C(=O)O)CO)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.13836456g/mol
• Monoisotopic Mass: 464.13836456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid

Introduction to (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic Acid (CAS No. 2171208-63-0)

(2R-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number CAS No. 2171208-63-0, represents a pinnacle of molecular design, incorporating multiple functional groups that contribute to its unique chemical properties and potential biological activities. The structure of this molecule is characterized by a chiral center at the 2R position, which is crucial for its stereochemical behavior and interactions with biological targets.

The core of this compound lies in its amino acid-like backbone, which is modified with several advanced functional groups. The presence of a fluoren-9-yl methoxycarbonyl moiety at the 5-position of the phenyl ring introduces a bulky, electron-rich aromatic system that can influence both the solubility and binding affinity of the molecule. This particular substitution pattern is often employed in drug design to enhance metabolic stability and improve pharmacokinetic profiles.

The amide bond connecting the fluoren-9-yl methoxycarbonyl group to the phenyl ring further enhances the compound's complexity and reactivity. This amide linkage is a common feature in many bioactive molecules, as it can participate in hydrogen bonding interactions, which are critical for binding to biological targets such as enzymes and receptors. The formamido group at the 3-position adds another layer of functionality, providing a site for further derivatization and modification.

The hydroxypropanoic acid moiety at the terminal end of the molecule introduces a polar hydroxyl group, which can increase water solubility and influence the compound's overall pharmacokinetic behavior. This group is also capable of participating in hydrogen bonding, further enhancing interactions with biological targets. The combination of these functional groups makes (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemical purity of (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid makes it an attractive candidate for further investigation in this area. Chiral drugs often exhibit different pharmacological profiles depending on their absolute configuration, making the precise control of stereochemistry essential for drug development.

The use of advanced synthetic methodologies has enabled researchers to construct complex molecules like (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid with high precision and yield. Techniques such as solid-phase synthesis and transition-metal-catalyzed reactions have been instrumental in facilitating the construction of this molecule's intricate framework. These methods not only improve efficiency but also allow for greater flexibility in modifying the structure for optimization purposes.

The potential biological activity of (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid has not been fully explored, but its structural features suggest several possible applications. For instance, the amide bond and hydroxyl group could interact with proteases or kinases, making it a candidate for developing inhibitors in oncology or inflammatory diseases. Additionally, the fluorene moiety could serve as a fluorescent probe or be used to enhance drug delivery systems.

Recent advancements in computational chemistry have also provided new tools for analyzing the properties of complex molecules like (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid. Molecular modeling techniques can predict binding affinities, metabolic stability, and other key properties before experimental synthesis is undertaken. This approach not only saves time and resources but also allows for more rational drug design based on structural insights.

The synthesis and characterization of this compound have been reported in several scientific publications, highlighting its significance in pharmaceutical research. Researchers have demonstrated its potential as a building block for more complex molecules through various functional group transformations. These studies underscore the importance of developing versatile scaffolds like (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid for future drug discovery efforts.

In conclusion, (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifunctional groups. Its chiral center, amide bonds, fluorene moiety, and hydroxyl group collectively contribute to its unique properties and potential biological activities. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutic agents.